![molecular formula C14H19F2N3O B7630585 4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide](/img/structure/B7630585.png)
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide, also known as DF-MPJC, is a selective antagonist of the dopamine D3 receptor. It has been the subject of scientific research due to its potential therapeutic applications in the treatment of addiction, schizophrenia, and other psychiatric disorders.
Mechanism of Action
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in reward processing and motivation. By blocking this receptor, this compound may reduce the reinforcing effects of drugs of abuse and decrease drug-seeking behavior. In addition, by blocking the dopamine D3 receptor, this compound may reduce the hyperactivity of dopaminergic neurons in the mesolimbic pathway, which is thought to contribute to the positive symptoms of schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing. In addition, this compound has been shown to decrease the expression of the immediate early gene c-fos in the striatum, suggesting that it may modulate neuronal activity in this region. Finally, this compound has been shown to reduce the locomotor activity of animals, indicating that it may have sedative effects.
Advantages and Limitations for Lab Experiments
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide has several advantages for use in laboratory experiments. It is highly selective for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in addiction and schizophrenia. In addition, it has been shown to be effective in reducing drug-seeking behavior and hyperactivity in animal models, which suggests that it may be useful in developing new treatments for these disorders. However, this compound has several limitations as well. It is relatively expensive and difficult to synthesize, which may limit its availability for use in research. In addition, its effects on other neurotransmitter systems are not well understood, which may complicate its interpretation in experiments.
Future Directions
There are many potential future directions for research on 4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide. One area of interest is the development of new treatments for substance use disorders based on the selective antagonism of the dopamine D3 receptor. Another area of interest is the use of this compound as a tool for studying the role of the dopamine D3 receptor in other psychiatric disorders, such as schizophrenia and bipolar disorder. Finally, further research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential interactions with other neurotransmitter systems.
Synthesis Methods
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide can be synthesized using a variety of methods, including the reaction of 3,5-difluorophenylacetonitrile with piperidine-4-carboxylic acid, followed by reduction and subsequent amidation. Other methods include the use of palladium-catalyzed coupling reactions and reductive amination.
Scientific Research Applications
4-[1-(3,5-Difluorophenyl)ethylamino]piperidine-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be useful in the treatment of substance use disorders. In addition, this compound has been shown to have antipsychotic effects in animal models of schizophrenia, indicating that it may be useful in the treatment of this disorder as well.
Properties
IUPAC Name |
4-[1-(3,5-difluorophenyl)ethylamino]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F2N3O/c1-9(10-6-11(15)8-12(16)7-10)18-13-2-4-19(5-3-13)14(17)20/h6-9,13,18H,2-5H2,1H3,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJEWIXNLFIBJRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC(=C1)F)F)NC2CCN(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.